Cas no 4464-75-9 (1,2-bis(4-hydroxy-3-methoxyphenyl)ethane-1,2-diol)
4464-75-9 structure
Product Name:1,2-bis(4-hydroxy-3-methoxyphenyl)ethane-1,2-diol
CAS No:4464-75-9
MF:C16H18O6
MW:306.310525417328
CID:1518614
PubChem ID:199584
Update Time:2025-04-21
1,2-bis(4-hydroxy-3-methoxyphenyl)ethane-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 1,2-bis(4-hydroxy-3-methoxyphenyl)ethane-1,2-diol
- 1,2-Bis(3-methoxy-4-hydroxyphenyl)-1,2-ethanediol
- 4,4'-Dihydroxy-3,3'-dimethoxyhydrobenzoin
- Hydrovanilloin
- 1,2-bis-(4-hydroxy-3-methoxy-phenyl)-ethane-1,2-diol
- Phenol, p,p'-(1,2-dihydroxyethylene)bis(o-methoxy-
- 1,2-Ethanediol, 1,2-bis(4-hydroxy-3-methoxyphenyl)-
- 4464-75-9
- DTXSID10963253
- SCHEMBL7901872
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- Inchi: 1S/C16H18O6/c1-21-13-7-9(3-5-11(13)17)15(19)16(20)10-4-6-12(18)14(8-10)22-2/h3-8,15-20H,1-2H3
- InChI Key: FEQZTUASSSOEFA-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=C(C=1)OC)O)C(C1C=CC(=C(C=1)OC)O)O
Computed Properties
- Exact Mass: 306.11034
- Monoisotopic Mass: 306.11033829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 99.4Ų
Experimental Properties
- PSA: 99.38
1,2-bis(4-hydroxy-3-methoxyphenyl)ethane-1,2-diol Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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